![molecular formula C9H8BrF B6278553 rac-1-[(1R,2S)-2-bromocyclopropyl]-3-fluorobenzene, trans CAS No. 176442-80-1](/img/no-structure.png)
rac-1-[(1R,2S)-2-bromocyclopropyl]-3-fluorobenzene, trans
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1R,2S)-2-bromocyclopropyl]-3-fluorobenzene, trans involves the bromination of a cyclopropane ring followed by a Suzuki coupling reaction to introduce the fluorobenzene group.", "Starting Materials": [ "Cyclopropane", "Bromine", "Sodium hydroxide", "1-bromo-2-cyclopropyl ethane", "Boronic acid", "Palladium catalyst", "Potassium carbonate", "1,3-dibromo-5-fluorobenzene" ], "Reaction": [ "Bromination of cyclopropane with bromine and sodium hydroxide to form 1-bromo-2-cyclopropyl ethane", "Suzuki coupling reaction of 1-bromo-2-cyclopropyl ethane with boronic acid and palladium catalyst in the presence of potassium carbonate to form rac-1-[(1R,2S)-2-cyclopropyl]-3-fluorobenzene", "Bromination of rac-1-[(1R,2S)-2-cyclopropyl]-3-fluorobenzene with bromine and sodium hydroxide to form rac-1-[(1R,2S)-2-bromocyclopropyl]-3-fluorobenzene", "Isomerization of rac-1-[(1R,2S)-2-bromocyclopropyl]-3-fluorobenzene to trans configuration" ] } | |
CAS RN |
176442-80-1 |
Product Name |
rac-1-[(1R,2S)-2-bromocyclopropyl]-3-fluorobenzene, trans |
Molecular Formula |
C9H8BrF |
Molecular Weight |
215.1 |
Purity |
93 |
Origin of Product |
United States |
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